Cas no 2227879-53-8 (rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid
• CAS No: 2227879-53-8
• MF: C₁₁H₉F₃O₃
• MW: 246.182574033737
• CID: 6547432
• PubChem ID: 165723477
• Update Time: 2025-06-11

rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid
• 2227879-53-8
• EN300-1966763
• rac-(1R,2R)-2-[4-(difluoromethoxy)-2-fluorophenyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H9F3O3/c12-9-3-5(17-11(13)14)1-2-6(9)7-4-8(7)10(15)16/h1-3,7-8,11H,4H2,(H,15,16)/t7-,8+/m0/s1
• InChI Key： VGZOPDHKVHPJNQ-JGVFFNPUSA-N
• SMILES： FC1C=C(C=CC=1[C@@H]1C[C@H]1C(=O)O)OC(F)F

Computed Properties

• Exact Mass: 246.05037863g/mol
• Monoisotopic Mass: 246.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid (CAS No. 2227879-53-8)

rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid (CAS No. 2227879-53-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. The presence of difluoromethoxy and fluorophenyl groups imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

The chemical structure of rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid is notable for its cyclopropane ring and the arrangement of functional groups. The cyclopropane ring, a three-membered ring with high ring strain, contributes to the compound's reactivity and stability. The difluoromethoxy group (OCHF₂) and the 2-fluorophenyl group are key substituents that influence the compound's electronic and steric properties. These features collectively determine the compound's behavior in various chemical reactions and biological systems.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications. Fluorine atoms can significantly alter the physicochemical properties of molecules, enhancing their lipophilicity, metabolic stability, and binding affinity to target proteins. The presence of multiple fluorine atoms in rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid suggests that it may exhibit improved pharmacokinetic properties compared to non-fluorinated analogs.

Research on rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid has focused on its potential as a therapeutic agent for various diseases. One area of particular interest is its activity against cancer cells. Studies have shown that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. For instance, it has been reported to exhibit potent antiproliferative effects against breast cancer cells by targeting the PI3K/AKT/mTOR pathway.

Beyond cancer research, rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid has also been investigated for its potential in treating neurodegenerative diseases. Preclinical studies have demonstrated that this compound can modulate the activity of enzymes involved in neuroinflammation and oxidative stress, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's disease. These findings suggest that it may have neuroprotective properties that could be harnessed for therapeutic benefit.

The synthesis of rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid involves several steps, including the formation of the cyclopropane ring and the introduction of the difluoromethoxy and fluorophenyl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, transition-metal-catalyzed reactions have been employed to facilitate the construction of the cyclopropane ring with high stereoselectivity.

In addition to its potential therapeutic applications, rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid has also been studied for its use as a building block in the synthesis of other bioactive molecules. Its unique structural features make it a versatile starting material for developing novel compounds with diverse biological activities. This versatility is particularly valuable in drug discovery programs where rapid screening of large libraries of compounds is essential.

The safety profile of rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid is an important consideration for its potential use in pharmaceuticals. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropane-1-carboxylic acid (CAS No. 2227879-53-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.